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Compound of Interest

Compound Name: CP-628006

Cat. No.: B12422454

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing CP-628006, a novel potentiator

of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) channel, in patch clamp

electrophysiology assays. The information herein is intended to guide researchers in the

accurate assessment of CP-628006's effects on CFTR channel function at the single-channel

and whole-cell levels.

Introduction
CP-628006 is a small molecule CFTR potentiator that enhances channel gating, increasing the

frequency and duration of channel openings.[1][2][3] Notably, its mechanism of action is distinct

from the well-characterized potentiator, ivacaftor. A key feature of CP-628006 is its ability to

restore ATP-dependent channel gating to the G551D-CFTR mutant, a function not observed

with ivacaftor.[1][2][3] This unique property makes CP-628006 a valuable tool for investigating

CFTR pharmacology and exploring potential combination therapies for cystic fibrosis.
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The potency and efficacy of CP-628006 have been evaluated on various CFTR genotypes. The

following table summarizes the key quantitative data from electrophysiological assays.
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Cell
Type/CFTR
Variant

Assay Type Parameter
CP-628006
Value

Ivacaftor
Value (for
comparison
)

Reference

FRT cells

expressing

F508del-

CFTR (low

temperature-

rescued)

Ussing

Chamber
EC₅₀ 0.4 µM ~0.1 µM [2]

FRT cells

expressing

F508del-

CFTR (low

temperature-

rescued)

Ussing

Chamber

Maximal

Response

Approx. 50%

of Ivacaftor

100%

(reference)
[2]

Human

Bronchial

Epithelial

(hBE) cells

with

F508del/F508

del

Ussing

Chamber
EC₅₀

Not explicitly

stated, but

efficacious

potentiation

observed

Not explicitly

stated
[1][3]

HEK293 cells

expressing

F508del-

CFTR (low

temperature-

rescued)

Single-

Channel

Patch Clamp

EC₅₀

Not explicitly

stated in a

single value

Not explicitly

stated in a

single value

[2]

HEK293 cells

expressing

G551D-CFTR

Single-

Channel

Patch Clamp

EC₅₀

Not explicitly

stated in a

single value

Not explicitly

stated in a

single value

[2]
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Experimental Protocols
The following are detailed protocols for performing patch clamp assays to evaluate the effect of

CP-628006 on CFTR channel function. These protocols are based on methodologies reported

in the literature for studying CFTR potentiators.[2]

Cell Culture and Preparation
Cell Lines:

Human Embryonic Kidney (HEK293) cells or Fischer Rat Thyroid (FRT) cells stably

expressing wild-type, F508del-CFTR, or G551D-CFTR.

Primary human bronchial epithelial (hBE) cells derived from cystic fibrosis patients.

Culture Conditions:

For temperature-sensitive mutants like F508del-CFTR, cells are typically cultured at a

permissive temperature (e.g., 27°C) for 24-48 hours prior to the experiment to rescue the

protein's trafficking to the plasma membrane.

Excised Inside-Out Patch Clamp Protocol
This configuration is ideal for studying the direct effects of CP-628006 and ATP on the

intracellular side of the CFTR channel.

1. Solutions and Reagents:

Pipette (Extracellular) Solution:

140 mM N-methyl-D-glucamine (NMDG)-Cl

5 mM MgCl₂

10 mM TES (N-tris[hydroxymethyl]methyl-2-aminoethanesulfonic acid)

Adjust pH to 7.4 with NMDG

Bath (Intracellular) Solution:
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140 mM NMDG-Cl

10 mM TES

1 mM MgATP (or varying concentrations to study ATP dependence)

75 nM Protein Kinase A (PKA) catalytic subunit

CP-628006 at desired concentrations (e.g., 0.1 µM to 10 µM)

Adjust pH to 7.4 with NMDG

Stock Solutions:

Prepare a concentrated stock of CP-628006 in a suitable solvent (e.g., DMSO) and dilute

to the final concentration in the intracellular solution on the day of the experiment.

2. Electrophysiological Recording:

Pull borosilicate glass pipettes to a resistance of 4-6 MΩ when filled with the pipette solution.

Establish a high-resistance (>1 GΩ) seal with the cell membrane in the cell-attached

configuration.

Excise the patch of membrane to achieve the inside-out configuration, exposing the

intracellular face of the membrane to the bath solution.

Maintain a holding potential of -50 mV.

Activate CFTR channels by perfusing the patch with the intracellular solution containing PKA

and ATP.

Record baseline channel activity.

Apply various concentrations of CP-628006 via a perfusion system to the bath and record

channel activity.

Data Acquisition and Analysis:
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Record currents using a patch clamp amplifier and digitize the data.

Analyze the data to determine the channel open probability (Po), open and closed times,

and single-channel conductance.

Construct dose-response curves to determine the EC₅₀ of CP-628006.

Mandatory Visualizations
Experimental Workflow: Excised Inside-Out Patch Clamp
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Caption: Workflow for an excised inside-out patch clamp experiment to test CP-628006.
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Caption: Simplified signaling pathway of CFTR channel activation and potentiation by CP-
628006.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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